Cas no 2229664-08-6 (4-(but-1-en-1-yl)oxane-2,6-dione)

• Product Name: 4-(but-1-en-1-yl)oxane-2,6-dione
• CAS No: 2229664-08-6
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6181632
• PubChem ID: 165697502
• Update Time: 2025-05-20

4-(but-1-en-1-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(but-1-en-1-yl)oxane-2,6-dione
• EN300-1763261
• 2229664-08-6

• Inchi： 1S/C9H12O3/c1-2-3-4-7-5-8(10)12-9(11)6-7/h3-4,7H,2,5-6H2,1H3/b4-3+
• InChI Key： ORIKZWNGJKVFSO-ONEGZZNKSA-N
• SMILES： O1C(CC(/C=C/CC)CC1=O)=O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-(but-1-en-1-yl)oxane-2,6-dione

Comprehensive Overview of 4-(but-1-en-1-yl)oxane-2,6-dione (CAS No. 2229664-08-6): Properties, Applications, and Innovations

4-(but-1-en-1-yl)oxane-2,6-dione (CAS No. 2229664-08-6) is a specialized organic compound gaining attention in pharmaceutical and material science research. This cyclic diketone derivative features a unique butenyl side chain, which contributes to its reactivity and potential applications. The compound's molecular structure combines a oxane-2,6-dione core with an unsaturated hydrocarbon moiety, making it a versatile intermediate for synthetic chemistry.

Recent studies highlight the growing interest in 4-(but-1-en-1-yl)oxane-2,6-dione as a building block for bioactive molecules. Researchers are exploring its role in developing novel anti-inflammatory agents and polymer precursors, aligning with the global demand for sustainable materials. The compound's Michael acceptor capability enables conjugation with nucleophiles, a property leveraged in drug discovery pipelines. Analytical techniques like HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

From an industrial perspective, CAS 2229664-08-6 addresses key challenges in green chemistry. Its potential as a biodegradable plasticizer alternative resonates with circular economy initiatives. Manufacturers are optimizing synthesis routes using catalytic hydrogenation to improve yield while reducing environmental impact. These advancements respond to frequent search queries about eco-friendly chemical substitutes and sustainable synthesis methods in academic and industrial forums.

The compound's thermal stability (decomposition >200°C) makes it suitable for high-performance materials. Patent analyses reveal applications in photoresist compositions for electronics, coinciding with the semiconductor industry's growth. This connects with trending searches about advanced electronic materials and microfabrication technologies. Quality control protocols for 2229664-08-6 emphasize residual solvent analysis, reflecting regulatory concerns in GMP manufacturing.

Emerging research explores 4-(but-1-en-1-yl)oxane-2,6-dione's role in click chemistry applications. Its α,β-unsaturated carbonyl structure facilitates thiol-ene reactions, relevant to bioconjugation and hydrogel formation – topics frequently searched in biomedical engineering communities. Computational studies predict favorable ADMET properties, stimulating interest in its pharmacokinetic optimization potential for drug development.

Storage recommendations for this compound highlight inert atmosphere preservation to maintain stability, addressing common handling questions. The scientific community continues investigating its structure-activity relationships, particularly how the butenyl moiety influences biological interactions. These studies align with persistent online queries about structure-based drug design principles and molecular modification strategies.